Cas no 1353984-36-7 (6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride)

6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride is a synthetic organic compound featuring a pyrimidine core substituted with an ethoxy group at the 6-position and a piperidin-3-ylamino group at the 4-position. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and biochemical applications. This intermediate is valued for its potential as a building block in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapeutics. Its well-defined structure and high purity ensure reproducibility in research settings. The compound’s reactivity and functional groups offer versatility for further derivatization, supporting drug discovery efforts.

6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride structure

1353984-36-7 structure

Product Name:6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride

CAS No:1353984-36-7

MF:C₁₁H₁₉ClN₄O

MW:258.747761011124

MDL:MFCD21098546

CID:2091516

PubChem ID:66569699

Update Time:2025-10-31

6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride
- 6-ethoxy-N-piperidin-3-ylpyrimidin-4-amine,hydrochloride
- AKOS024463951
- 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-aminehydrochloride
- 6-ethoxy-N-piperidin-3-ylpyrimidin-4-amine;hydrochloride
- (6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl-amine hydrochloride
- 1353984-36-7
- DB-299913
- MDL： MFCD21098546
- Inchi： 1S/C11H18N4O.ClH/c1-2-16-11-6-10(13-8-14-11)15-9-4-3-5-12-7-9;/h6,8-9,12H,2-5,7H2,1H3,(H,13,14,15);1H
- InChI Key： IRMARFRLNFXIGL-UHFFFAOYSA-N
- SMILES： Cl.O(CC)C1=CC(=NC=N1)NC1CNCCC1

Computed Properties

Exact Mass: 258.1247389g/mol
Monoisotopic Mass: 258.1247389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 202
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.1Å²

6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088960-500mg	6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl-amine hydrochloride	1353984-36-7	95+%	500mg	￡366.00	2022-03-01
Chemenu	CM166087-1g	6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride	1353984-36-7	95%	1g	$464	2021-08-05
Chemenu	CM166087-1g	6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride	1353984-36-7	95%	1g	$437	2023-02-18
eNovation Chemicals LLC	Y0987424-5g	6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride	1353984-36-7	95%	5g	$1200	2024-08-02
Ambeed	A246740-1g	6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride	1353984-36-7	95%	1g	$397.0	2024-04-24
eNovation Chemicals LLC	Y0987424-5g	6-ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride	1353984-36-7	95%	5g	$1200	2025-02-21
eNovation Chemicals LLC	Y0987424-5g	6-ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride	1353984-36-7	95%	5g	$1200	2025-02-26

6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride Related Literature

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3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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5. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

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Additional information on 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride

Comprehensive Overview of 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-36-7)

The compound 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-36-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrimidine core and piperidine substituent, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride fits into this trend as a potential scaffold for designing novel therapeutics. Its ethoxy and amine functionalities contribute to its solubility and binding affinity, making it a versatile intermediate in synthetic chemistry. The hydrochloride salt form further enhances its stability, a critical factor for laboratory and industrial applications.

The rise of AI-driven drug discovery has also put compounds like 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride in the spotlight. Computational models frequently analyze such molecules for their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in modern pharmacology. Researchers often search for "pyrimidine derivatives in drug design" or "piperidine-based bioactive compounds," reflecting the growing curiosity about this chemical space. This compound's unique structure aligns with these queries, offering a fertile ground for innovation.

From a synthetic perspective, 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride is synthesized through multi-step organic reactions, often involving nucleophilic substitution and amine protection-deprotection strategies. Its purity and yield are critical for downstream applications, prompting frequent searches for "optimized synthesis of pyrimidine amines." The compound's CAS No. 1353984-36-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is a common feature in CNS-active molecules, leading to speculation about its applicability in neurological disorders. Queries like "piperidine derivatives for CNS targets" highlight this trend. While further studies are needed, the structural attributes of 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride make it a compelling candidate for exploratory research.

In summary, 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-36-7) represents a convergence of synthetic chemistry, drug discovery, and computational biology. Its relevance to contemporary research themes, such as kinase inhibition and CNS therapeutics, ensures its continued prominence in scientific discourse. As the field evolves, this compound is likely to remain a key player in the quest for innovative medicinal solutions.